Cas no 898772-12-8 (3'-Azetidinomethyl-2,5-dichlorobenzophenone)

• Product Name: 3'-Azetidinomethyl-2,5-dichlorobenzophenone
• CAS No: 898772-12-8
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• MDL: MFCD03842105
• CID: 870915
• PubChem ID: 24724879
• Update Time: 2025-04-19

3'-Azetidinomethyl-2,5-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(azetidin-1-ylmethyl)phenyl]-(2,5-dichlorophenyl)methanone
• 3'-AZETIDINOMETHYL-2,5-DICHLOROBENZOPHENONE
• MFCD03842105
• SB51589
• 898772-12-8
• 1-{[3-(2,5-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• {3-[(Azetidin-1-yl)methyl]phenyl}(2,5-dichlorophenyl)methanone
• DTXSID20643276
• (3-(Azetidin-1-ylmethyl)phenyl)(2,5-dichlorophenyl)methanone
• AKOS016020578
• 3'-Azetidinomethyl-2,5-dichlorobenzophenone

• MDL： MFCD03842105
• Inchi： 1S/C17H15Cl2NO/c18-14-5-6-16(19)15(10-14)17(21)13-4-1-3-12(9-13)11-20-7-2-8-20/h1,3-6,9-10H,2,7-8,11H2
• InChI Key： YWHFYBAXEFZUAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.0530695g/mol
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones